2-(benzylthio)-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]acetamide
• InChI: InChI=1S/C22H27NO3S/c24-21(16-27-15-18-7-3-1-4-8-18)23-17-22(25,19-9-5-2-6-10-19)20-11-13-26-14-12-20/h1-10,20,25H,11-17H2,(H,23,24)
• InChI Key: UDPDAHZCGSYNKQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(CNC(=O)CSCC2=CC=CC=C2)(C3=CC=CC=C3)O
• Molecular Formula: C22H27NO3S
• Molecular Weight: 385.5 g/mol

Description

2-(benzylthio)-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Thiophene Analogues in Carcinogenic Evaluation

Research on thiophene analogues, structurally related to carcinogens like benzidine and 4-aminobiphenyl, has been synthesized and evaluated for potential carcinogenicity. These studies, conducted on compounds such as 5-p-acetamidophenyl-2-thiophenamine and N-(5-phenylthiophen-2-yl)-acetamide, utilized in vitro assays like the Ames test and cell transformation assays to assess carcinogenic potential. Although these studies suggest potential carcinogenicity, the overall chemical and biological behavior of these compounds raises questions about their capability to elicit tumors in vivo (Ashby et al., 1978).

Advanced Oxidation Processes for Acetaminophen Degradation

The degradation of acetaminophen (ACT), a related acetamide, through advanced oxidation processes (AOPs) has been extensively reviewed. This research provides insights into the kinetics, mechanisms, by-products, and biotoxicity of ACT degradation. The study reviews the most frequently detected by-products, including acetamide, and highlights the importance of such processes for removing toxic ACT by-products from the environment (Qutob et al., 2022).

Parabens in Aquatic Environments

Research on parabens, which share a functional similarity with acetamides in terms of their use as preservatives, outlines their occurrence, fate, and behavior in aquatic environments. The study details how despite effective wastewater treatments, parabens persist in effluents and surface waters, leading to environmental concerns. This research could provide a comparative perspective for studying the environmental impact of acetamides (Haman et al., 2015).

Amyloid Imaging in Alzheimer's Disease

Amyloid imaging, particularly using compounds like [18F]FDDNP and 11C-PIB, highlights the importance of specific chemical compounds in diagnosing and understanding diseases such as Alzheimer's. Although not directly related, the methodology and approach to using chemical compounds for disease diagnosis and research can offer insights into potential biomedical applications for specific acetamides (Nordberg, 2007).

Mechanism of Action

Mode of Action

The exact mode of action of the compound is currently unknown . It is suggested that the compound may interact with its targets through a radical approach

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . .